Cas no 1334148-55-8 (1-(3-fluorophenyl)-2-(trifluoromethoxy)ethan-1-one)

• Product Name: 1-(3-fluorophenyl)-2-(trifluoromethoxy)ethan-1-one
• CAS No: 1334148-55-8
• MF: C₉H₆F₄O₂
• MW: 222.136356830597
• MDL: MFCD19686358
• CID: 4588996
• Update Time: 2025-11-01

1-(3-fluorophenyl)-2-(trifluoromethoxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)-2-(trifluoromethoxy)ethan-1-one
• Ethanone, 1-(3-fluorophenyl)-2-(trifluoromethoxy)-

• MDL： MFCD19686358
• Inchi： 1S/C9H6F4O2/c10-7-3-1-2-6(4-7)8(14)5-15-9(11,12)13/h1-4H,5H2
• InChI Key： QSYZDOSXNLTVMF-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC(F)=C1)COC(F)(F)F

Additional information on 1-(3-fluorophenyl)-2-(trifluoromethoxy)ethan-1-one

Introduction to 1-(3-Fluorophenyl)-2-(Trifluoromethoxy)Ethan-1-one (CAS No. 1334148-55-8)

The compound 1-(3-fluorophenyl)-2-(trifluoromethoxy)ethan-1-one, identified by the CAS number 1334148-55-8, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a fluorophenyl group and a trifluoromethoxy substituent attached to a ketone functional group. The combination of these groups imparts distinctive chemical properties, making it a valuable molecule in research and industrial settings.

Recent studies have highlighted the potential of this compound in drug discovery and material science. Its ability to act as a versatile building block in organic synthesis has been extensively explored. Researchers have demonstrated that the fluorophenyl group enhances the molecule's stability and bioavailability, while the trifluoromethoxy substituent contributes to its electronic properties, making it an ideal candidate for designing bioactive compounds.

The synthesis of 1-(3-fluorophenyl)-2-(trifluoromethoxy)ethan-1-one involves a multi-step process that requires precise control over reaction conditions. Key steps include the introduction of the trifluoromethoxy group via nucleophilic substitution and the subsequent formation of the ketone moiety through oxidation reactions. These steps are critical in ensuring the purity and stability of the final product.

In terms of applications, this compound has shown promise in pharmaceutical research, particularly in the development of kinase inhibitors and other bioactive agents. Its unique structure allows for selective interactions with biological targets, making it a valuable tool in drug design. Additionally, its use in materials science has been explored for applications such as advanced coatings and polymer additives.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have revealed insights into its electronic structure and reactivity, providing a foundation for optimizing its use in various applications. These findings underscore the importance of continued research into this compound to unlock its full potential.

In conclusion, 1-(3-fluorophenyl)-2-(trifluoromethoxy)ethan-1-one (CAS No. 1334148-55-8) is a remarkable compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable asset in both academic and industrial settings. As research progresses, this compound is expected to play an increasingly important role in driving innovation and advancing scientific knowledge.